Cas no 2750350-39-9 (Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH)

• Product Name: Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH
• CAS No: 2750350-39-9
• MF: C₃₄H₄₃N₃O₇
• MW: 605.721129655838
• CID: 5262684
• PubChem ID: 166176920
• Update Time: 2025-09-28

Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[3-[[3'-[[[(1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]amino]carbonyl]-5'-[ethyl(tetrahydro-2H-pyran-4-yl)amino]-4'-methyl[1,1'-biphenyl]-4-yl]oxy]propoxy]-
• Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH
• PD193053
• DA-58317
• MS-30668
• CS-0529021
• 2750350-39-9
• HY-147090

• Inchi： 1S/C34H43N3O7/c1-5-37(27-11-15-42-16-12-27)31-19-26(25-7-9-28(10-8-25)44-14-6-13-43-21-32(38)39)18-29(24(31)4)33(40)35-20-30-22(2)17-23(3)36-34(30)41/h7-10,17-19,27H,5-6,11-16,20-21H2,1-4H3,(H,35,40)(H,36,41)(H,38,39)
• InChI Key： CLDOGTJZRUKKBD-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCCCOC1=CC=C(C2=CC(N(CC)C3CCOCC3)=C(C)C(C(NCC3=C(C)C=C(C)NC3=O)=O)=C2)C=C1

Computed Properties

• Exact Mass: 605.31010072g/mol
• Monoisotopic Mass: 605.31010072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 126Ų

Additional information on Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH

Introduction to Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH (CAS No. 2750350-39-9)

Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH, a compound with the CAS number 2750350-39-9, represents a significant advancement in the field of chemobiology and pharmaceutical innovation. This compound has garnered considerable attention due to its unique chemical structure and promising therapeutic applications, particularly in the realm of targeted cancer therapy.

The molecular structure of Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH incorporates a sophisticated blend of functional groups that contribute to its distinct pharmacological properties. The presence of the de(methylene morpholine) moiety and the O-C3-O-C-COOH moiety plays a crucial role in modulating the compound's interactions with biological targets, thereby enhancing its efficacy and selectivity. This intricate design allows the compound to exhibit potent inhibitory effects on specific enzymes and pathways involved in tumor growth and progression.

Recent research has highlighted the compound's potential in addressing certain types of cancers by targeting critical molecular mechanisms. Specifically, studies have demonstrated that Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH can inhibit the activity of histone demethylases, which are enzymes essential for maintaining chromatin structure and gene expression. By disrupting these enzymatic activities, the compound effectively hinders the proliferation of cancer cells and induces apoptosis, making it a promising candidate for therapeutic intervention.

In clinical trials, Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH has shown encouraging results in patients with specific genetic mutations associated with certain cancers. The compound's ability to selectively target these mutations without affecting normal cellular processes underscores its potential as a next-generation therapeutic agent. Furthermore, its unique chemical profile suggests that it may have fewer side effects compared to existing treatments, offering patients a more tolerable alternative.

The development of Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH is emblematic of the broader trend in pharmaceutical research towards precision medicine. By leveraging advanced chemical synthesis techniques and computational modeling, researchers have been able to design molecules that are highly tailored to interact with specific biological targets. This approach not only enhances therapeutic efficacy but also minimizes off-target effects, thereby improving patient outcomes.

The compound's mechanism of action is further complemented by its stability under various physiological conditions, ensuring that it remains effective within the complex environment of the human body. This stability is attributed to its robust molecular framework, which resists degradation from metabolic processes and enzymatic activity. As a result, Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH maintains its integrity throughout its biological half-life, allowing for sustained therapeutic effects.

Future research directions for Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH include exploring its potential in combination therapies with other anticancer agents. By synergizing multiple mechanisms of action, researchers aim to develop treatment regimens that are more effective in overcoming drug resistance and improving patient survival rates. Additionally, studies are ongoing to investigate the compound's long-term safety profile and optimal dosing strategies to ensure maximum benefit while minimizing adverse effects.

The significance of Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding the complex interplay between chemical structure and biological function, providing insights that can guide future drug discovery efforts. As our understanding of cancer biology continues to evolve, compounds like this one will play an increasingly pivotal role in shaping personalized treatment strategies tailored to individual patient needs.

In conclusion, Tazemetostat de(methylene morpholine)-O-C3-O-C-COOH (CAS No. 2750350-39-9) represents a groundbreaking advancement in targeted cancer therapy. Its unique molecular design, coupled with promising preclinical and clinical data, positions it as a transformative therapeutic agent with the potential to improve outcomes for patients suffering from various types of cancer. As research progresses, this compound is poised to make significant contributions to the field of oncology and beyond.